Cas no 1955493-57-8 (tert-butyl N-1-(1,3,4-oxadiazol-2-yl)-2-phenylethylcarbamate)

• Product Name: tert-butyl N-1-(1,3,4-oxadiazol-2-yl)-2-phenylethylcarbamate
• CAS No: 1955493-57-8
• MF: C₁₅H₁₉N₃O₃
• MW: 289.329663515091
• MDL: MFCD29991361
• CID: 5247866
• PubChem ID: 122163510
• Update Time: 2025-09-25

tert-butyl N-1-(1,3,4-oxadiazol-2-yl)-2-phenylethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(1,3,4-oxadiazol-2-yl)-2-phenylethyl]carbamate
• tert-butylN-[1-(1,3,4-oxadiazol-2-yl)-2-phenylethyl]carbamate
• Carbamic acid, N-[1-(1,3,4-oxadiazol-2-yl)-2-phenylethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-1-(1,3,4-oxadiazol-2-yl)-2-phenylethylcarbamate

• MDL： MFCD29991361
• Inchi： 1S/C15H19N3O3/c1-15(2,3)21-14(19)17-12(13-18-16-10-20-13)9-11-7-5-4-6-8-11/h4-8,10,12H,9H2,1-3H3,(H,17,19)
• InChI Key： SPXJDZFYWKXKHP-UHFFFAOYSA-N
• SMILES： O(C(NC(C1=NN=CO1)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 338
• XLogP3: 2.3
• Topological Polar Surface Area: 77.2